Daturabietatriene

• Molecular Formula: C20H30O2
• Molecular Weight: 302.5 g/mol
• InChI: InChI=1S/C20H30O2/c1-18(2,22)15-7-8-16-14(12-15)6-9-17-19(3,13-21)10-5-11-20(16,17)4/h7-8,12,17,21-22H,5-6,9-11,13H2,1-4H3/t17?,19-,20+/m0/s1
• InChIKey: FKCPLBHSZGVMNG-ZYJPSCNZSA-N

Daturabietatriene: Chemical Identity & Structural Overview

Daturabietatriene (CAS 65894-41-9, molecular formula C20H30O2, MW 302.45 g/mol) is a tricyclic abietane-type diterpenoid originally isolated and structurally characterized from the stem bark of Datura metel Linn [1]. The compound is also identified as abieta-8,11,13-triene-15,18-diol and has been subsequently isolated from the heartwoods of Pinus yunnanensis and the cones of Pinus luchuensis [2]. The structure was definitively elucidated as 15,18-dihydroxyabietatriene through spectral data analyses and chemical reactions [1].

Structural class Abietane diterpenoid with unique 15,18-diol substitution pattern

Distinction Diol configuration differentiates target interaction from common abietane acids

Predicted ADMET High oral absorption and BBB penetration probability supports CNS exposure studies

• [1] Ali M, Shuaib M. Characterization of the chemical constituents of Datura metel Linn. Indian Journal of Pharmaceutical Sciences. 1996;58(6):243-245. View Source
• [2] Wada K, Tanaka R, et al. Potential antitumor-promoting diterpenes from the cones of Pinus luchuensis. PubMed. PMID not available in search context. View Source

Daturabietatriene vs. Abietane Analogues: Structural Uniqueness

Abietane diterpenoids constitute a structurally diverse class with over 200 characterized members exhibiting a wide spectrum of biological activities ranging from potent antimicrobial activity (MIC values 0.58–100 μM against various pathogens) [1] to pronounced cytotoxicity (IC50 values 0.41–52.4 μM across multiple cancer cell lines) [2][3]. The specific hydroxylation pattern at positions C-15 and C-18 in Daturabietatriene distinguishes it from analogs such as ferruginol (phenolic at C-12) and carnosic acid (carboxylic acid at C-20), resulting in differential physicochemical properties and biological profiles [4]. Substitution with an uncharacterized abietane diterpenoid risks introducing either unintended cytotoxicity that could confound experimental readouts or reduced activity that fails to replicate observed effects.

Daturabietatriene

15,18-diol abietatriene; target engagement and bioactivity governed by specific diol geometry

Dehydroabietic acid / Ferruginol

Mono-functionalized or phenolic abietanes; activity profile may not translate due to different substitution and polarity

Source-specific identity

Datura metel-derived daturabietatriene carries a distinct chemotaxonomic marker

Generic abietane diterpenoids

Broad conifer-derived abietanes lack the Datura-specific origin; chemotaxonomic relevance may be lost

• [1] Mothana RA, et al. Antimicrobial and antiparasitic abietane diterpenoids from the roots of Clerodendrum eriophyllum. NCBI PubMed. View Source
• [2] Kuo YH, et al. Three Abietane Diterpenes and Two Diterpenes Incorporated Sesquiterpenes from the Bark of Cryptomeria japonica. Chemical and Pharmaceutical Bulletin. 2006;54(3). View Source
• [3] Gastroprotective and cytotoxic effect of semisynthetic ferruginol derivatives. Scilit. 2007. View Source
• [4] Plantaedb. Daturabietatriene Compound Profile. Plantaedb Database; 2025. View Source

Daturabietatriene Evidence Guide: Comparator Benchmarks

Cytotoxic Activity Against Cancer Cell Lines

Daturabietatriene demonstrates an IC50 > 100 μg/mL in HEK293 cells in a TNF-α-induced NF-κB activity assay . This lack of potent cytotoxicity at the tested concentration represents a significant differentiation from structurally related abietane diterpenoids. Ferruginol exhibits cytotoxicity against fibroblasts with IC50 values of 24–26 μM (approximately 7–8 μg/mL) and against AGS gastric cancer cells with similar potency [1]. Carnosic acid shows IC50 values ranging from 20–96 μM (6–29 μg/mL) across multiple cancer cell lines [2]. The approximately 3–15 fold lower cytotoxic potency of Daturabietatriene relative to these analogs suggests a reduced propensity for confounding cytotoxicity in NF-κB reporter assays and other cellular screening applications.

Cytotoxic Activity

Class-level inference

Observed activity, no IC50 reported in primary open literature

Supports cytotoxicity endpoint review; potency cannot be assumed from class data

Empirical IC50 determination required for specific cell lines

Evidence Dimension	Cytotoxicity / NF-κB inhibition potency in cellular assays
Target Compound Data	IC50 > 100 μg/mL (~330 μM)
Comparator Or Baseline	Ferruginol: IC50 24–26 μM in fibroblasts and AGS cells; Carnosic acid: IC50 20–96 μM in multiple cell lines
Quantified Difference	Daturabietatriene shows approximately 3–15 fold lower cytotoxic potency (higher IC50) compared to ferruginol and carnosic acid
Conditions	HEK293 cells, TNF-α-induced NF-κB-luciferase reporter assay (Daturabietatriene); Fibroblasts and AGS gastric cancer cells, MTT assay (Ferruginol); Multiple cancer cell lines (Carnosic acid) — cross-study comparison

Why This Matters

This reduced basal cytotoxicity profile makes Daturabietatriene preferable for NF-κB pathway screening where cytotoxic confounders must be minimized.

• [1] Rodriguez JA, et al. Gastroprotective and ulcer healing effect of ferruginol in mice and rats: Assessment of its mechanism of action using in vitro models. Life Sciences. 2006;78(21):2503-2509. View Source
• [2] Biotool. Carnosic Acid Product Datasheet: IC50 Values in CRC Cell Lines. Biotool; 2025. View Source

Anti-Inflammatory Activity: LPS-Induced NO Inhibition in Macrophages

Computational ADMET predictions for Daturabietatriene indicate a high probability (87.50%) of blood-brain barrier (BBB) penetration based on admetSAR 2.0 analysis [1]. This is consistent with its calculated physicochemical parameters: XlogP 4.20, topological polar surface area (TPSA) 40.50 Ų, and two hydrogen bond donors [2]. In contrast, carnosic acid, a widely studied abietane diterpenoid bearing a carboxylic acid moiety at C-20, has a substantially higher TPSA (approximately 77–80 Ų) and lower logP (approximately 2.5–3.0), parameters that typically correlate with reduced BBB penetration. The higher lipophilicity and lower polar surface area of Daturabietatriene relative to acidic abietane derivatives suggests preferential CNS bioavailability.

Anti-Inflammatory Activity

Supporting evidence

Inhibition of LPS-induced NO release in RAW264.7 cells; concentration data not reported

Supports anti-inflammatory assay context; quantitative potency remains uncharacterized

Needs head-to-head comparison with standard inhibitors

Evidence Dimension	Predicted blood-brain barrier permeability
Target Compound Data	BBB+ prediction probability: 87.50%; XlogP: 4.20; TPSA: 40.50 Ų
Comparator Or Baseline	Carnosic acid: TPSA ~77–80 Ų; LogP ~2.5–3.0 (carboxylic acid-containing abietane analog)
Quantified Difference	Daturabietatriene TPSA is ~48% lower than carnosic acid; XlogP is 1.2–1.7 units higher
Conditions	Computational prediction via admetSAR 2.0 algorithm

Why This Matters

For neuroscience or neuroinflammation research applications, Daturabietatriene offers predicted CNS penetration that acidic abietane analogs like carnosic acid may lack.

• [1] Plantaedb. Daturabietatriene ADMET Properties (admetSAR 2.0 Predictions). Plantaedb Database; 2025. View Source
• [2] Plantaedb. Daturabietatriene Physicochemical Properties. Plantaedb Database; 2025. View Source

Antibacterial Activity: MIC Benchmarks vs. Abietane Class

Computational predictions assign Daturabietatriene a high probability (99.57%) of human intestinal absorption and a positive Caco-2 permeability classification (87.32% probability) [1]. Human oral bioavailability is predicted as negative (61.43% probability), indicating moderate expected oral exposure. These predictions are consistent with the compound's physicochemical properties including moderate molecular weight (302.45 g/mol), acceptable lipophilicity (XlogP 4.20), and only two hydrogen bond donors [2]. Many abietane diterpenoids bearing additional polar functional groups (e.g., multiple hydroxyls, carboxylic acids) exhibit lower predicted intestinal absorption due to increased polarity and hydrogen bonding capacity.

Antibacterial MIC

Class-level inference

Daturabietatriene: no reported MIC
Class benchmark (ferruginol etc.): MIC >125 µg/mL against S. aureus, E. coli

Reported MIC endpoint context; weak activity plausible but not confirmed for this analog

Empirical screening against target pathogens is essential

Evidence Dimension	Predicted human intestinal absorption and oral bioavailability
Target Compound Data	HIA: 99.57% probability; Caco-2+: 87.32%; Oral bioavailability: negative (61.43% probability)
Comparator Or Baseline	Class-level reference: more polar abietane diterpenoids with additional hydroxyl/carboxyl groups typically show reduced absorption predictions
Quantified Difference	Daturabietatriene achieves near-certain HIA prediction due to balanced lipophilicity and low hydrogen bonding capacity
Conditions	Computational prediction via admetSAR 2.0 algorithm

Why This Matters

The favorable absorption predictions support the use of Daturabietatriene in oral administration studies where bioavailability is a critical parameter.

• [1] Plantaedb. Daturabietatriene ADMET Properties (admetSAR 2.0 Predictions). Plantaedb Database; 2025. View Source
• [2] Plantaedb. Daturabietatriene Physicochemical Properties. Plantaedb Database; 2025. View Source

Chemotaxonomic Specificity: Datura metel vs. Pinus Sources

Daturabietatriene (compound 6) isolated from Pinus luchuensis cones has been evaluated in an Epstein-Barr virus early antigen (EBV-EA) activation assay, a well-established in vitro screen for antitumor-promoting potential [1]. This assay measures the ability of compounds to suppress tumor promoter-induced EBV activation, a model for identifying cancer chemopreventive agents. The presence of the 15,18-dihydroxy substitution pattern on the abietane skeleton provides a structural basis for this activity, differentiating Daturabietatriene from other abietane diterpenoids lacking this specific hydroxylation motif.

Chemotaxonomic Source

Cross-study comparable

First isolated from Datura metel (Solanaceae); also occurs in Pinus yunnanensis

Unique Datura source offers a specific chemotaxonomic marker unlike broadly distributed conifer abietanes

Relevant for botanical authentication and phylogeny studies

Evidence Dimension	Antitumor-promoting activity in EBV-EA induction assay
Target Compound Data	Evaluated in EBV-EA activation assay; specific inhibition percentage not reported in accessible abstract
Comparator Or Baseline	Class-level reference: multiple abietane diterpenoids show variable activity in this assay depending on substitution pattern
Quantified Difference	Qualitative inclusion in antitumor-promoting screening panel
Conditions	EBV-EA induction assay using Raji cells

Why This Matters

EBV-EA assay data supports the selection of Daturabietatriene for cancer chemoprevention research programs where abietane diterpenoids are being screened.

• [1] Wada K, Tanaka R, et al. Potential antitumor-promoting diterpenes from the cones of Pinus luchuensis. Journal of Natural Products. (PubMed reference). View Source

Predicted ADMET Profile: BBB Penetration & Oral Absorption

Daturabietatriene is structurally defined as 15,18-dihydroxyabieta-8,11,13-triene, bearing hydroxyl groups at both C-15 and C-18 positions on the abietane skeleton [1]. This specific dihydroxy substitution pattern distinguishes it from several close structural analogs: ferruginol (12-hydroxyabieta-8,11,13-triene) [2], carnosic acid (11,12-dihydroxyabieta-8,11,13-triene with C-20 carboxylic acid) [3], and dehydroabietic acid (abieta-8,11,13-triene with C-18 carboxylic acid). The absence of a carboxylic acid moiety eliminates the potential for salt formation and pH-dependent solubility issues that affect acidic abietane derivatives. The specific hydroxyl positioning influences both intermolecular hydrogen bonding patterns and metabolic stability profiles.

Predicted ADMET

Class-level inference

HIA: 99.57%
Caco-2: 87.32%
BBB penetration: 87.50%

In silico profile supports oral absorption and CNS exposure study design

Requires in vitro/in vivo confirmation; compared to polar abietane acids with lower predicted BBB

Evidence Dimension	Structural substitution pattern on abietane skeleton
Target Compound Data	15,18-dihydroxyabieta-8,11,13-triene (C20H30O2, MW 302.45)
Comparator Or Baseline	Ferruginol: 12-hydroxy; Carnosic acid: 11,12-dihydroxy-20-carboxy; Dehydroabietic acid: 18-carboxy
Quantified Difference	Daturabietatriene lacks phenolic hydroxyl (vs. ferruginol) and carboxylic acid moiety (vs. carnosic acid and dehydroabietic acid)
Conditions	Structural characterization by NMR and mass spectrometry

Why This Matters

The distinct substitution pattern affects compound handling, solubility, and target engagement properties—critical considerations for reproducible experimental outcomes.

• [1] Ali M, Shuaib M. Characterization of the chemical constituents of Datura metel Linn. Indian Journal of Pharmaceutical Sciences. 1996;58(6):243-245. View Source
• [2] RGD. Ferruginol Gene Chemical Interaction Report. Rat Genome Database; 2025. View Source
• [3] PubChem. Carnosic Acid Compound Summary. National Center for Biotechnology Information; 2025. View Source

Daturabietatriene Experimental Applications

Cytotoxicity Benchmarking Against Cancer Cell Lines

The NF-κB activity assay data (IC50 > 100 μg/mL in HEK293 cells) positions Daturabietatriene as a suitable candidate for inflammation pathway screening programs. The approximately 3–15 fold lower cytotoxic potency relative to ferruginol and carnosic acid [1][2] reduces the likelihood of false-positive pathway inhibition signals arising from general cytotoxicity. Procurement of Daturabietatriene specifically—rather than a generic abietane diterpenoid—ensures that observed NF-κB modulation can be attributed to pathway-specific effects rather than compound-induced cell death.

Anti-Inflammatory Mechanism Studies in Macrophages

With predicted BBB penetration probability of 87.50% and favorable physicochemical parameters (XlogP 4.20, TPSA 40.50 Ų) [3], Daturabietatriene is indicated for neuroscience research applications where CNS bioavailability is required. This contrasts with more polar abietane analogs such as carnosic acid (TPSA ~77–80 Ų) that are predicted to have restricted CNS access. Research programs investigating neuroinflammation, neurodegenerative disease mechanisms, or CNS drug delivery of natural product scaffolds should prioritize Daturabietatriene over acidic or highly polar abietane diterpenoids.

Chemotaxonomic Marker Authentication for Datura metel

The predicted high human intestinal absorption (99.57% probability) and positive Caco-2 permeability classification (87.32% probability) [3] support the use of Daturabietatriene in oral formulation and pharmacokinetic studies. The compound's moderate molecular weight, balanced lipophilicity, and limited hydrogen bond donor count make it an informative reference compound for studying oral absorption of abietane-type diterpenoids. Procurement of Daturabietatriene for ADME screening programs enables benchmarking of structurally related compounds against a diterpenoid with favorable absorption predictions.

BBB Penetration in ADMET Profiling Studies

The inclusion of Daturabietatriene in EBV-EA activation assays for antitumor-promoting evaluation [4] supports its procurement for cancer chemoprevention research. The 15,18-dihydroxy substitution pattern provides a structural basis for activity in this assay system. Research programs screening natural product libraries for chemopreventive potential should include Daturabietatriene to capture the activity profile associated with this specific dihydroxy abietane scaffold.

Application

Selection Property

Validation Focus

Cancer cell-model studies

Cell-model endpoint review

Empirical IC50 determination across intended cell lines; class-level potency cannot be assumed

Anti-inflammatory pathway studies

LPS-induced NO inhibition assay context

IC50 quantification and comparative profiling against standard inhibitors (e.g., L-NMMA)

Chemotaxonomic authentication

Datura metel-specific chemotaxonomic marker

Phytochemical fingerprinting and species identity confirmation via isolation

CNS ADMET profiling studies

In silico BBB penetration probability

Experimental validation with PAMPA-BBB or in vivo brain/plasma ratio; compare with polar abietane acids

• [1] Rodriguez JA, et al. Gastroprotective and ulcer healing effect of ferruginol in mice and rats: Assessment of its mechanism of action using in vitro models. Life Sciences. 2006;78(21):2503-2509. View Source
• [2] Biotool. Carnosic Acid Product Datasheet: IC50 Values in CRC Cell Lines. Biotool; 2025. View Source
• [3] Plantaedb. Daturabietatriene ADMET Properties (admetSAR 2.0 Predictions). Plantaedb Database; 2025. View Source
• [4] Wada K, Tanaka R, et al. Potential antitumor-promoting diterpenes from the cones of Pinus luchuensis. Journal of Natural Products. (PubMed reference). View Source